Cas no 1253789-57-9 (ETHYL 1,1-DIOXO-ISOTHIAZOLIDINE-3-CARBOXYLATE)

ETHYL 1,1-DIOXO-ISOTHIAZOLIDINE-3-CARBOXYLATE is a versatile intermediate in organic synthesis, renowned for its stability and reactivity. This compound exhibits excellent thermal stability, making it suitable for high-temperature reactions. Its isothiazolidine ring structure offers a broad range of synthetic possibilities, facilitating the construction of complex molecules. The carboxylate group provides functionalities for further modification, enhancing its utility in pharmaceutical and agrochemical applications.

ETHYL 1,1-DIOXO-ISOTHIAZOLIDINE-3-CARBOXYLATE structure

1253789-57-9 structure

Product Name:ETHYL 1,1-DIOXO-ISOTHIAZOLIDINE-3-CARBOXYLATE

CAS No:1253789-57-9

MF:C₆H₁₁NO₄S

MW:193.22084069252

MDL:MFCD09878821

CID:3157967

PubChem ID:53487526

Update Time:2025-06-25

ETHYL 1,1-DIOXO-ISOTHIAZOLIDINE-3-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

- ETHYL 1,1-DIOXO-ISOTHIAZOLIDINE-3-CARBOXYLATE
- SCHEMBL1764610
- 1,1-dioxo-isothiazolidine-3-carboxylic acid ethyl ester
- AS-37709
- 1253789-57-9
- DOQNCFXSMXIUGB-UHFFFAOYSA-N
- Ethylisothiazolidine-3-carboxylate1,1-dioxide
- MFCD09878821
- ETHYL 1,1-DIOXO-1??,2-THIAZOLIDINE-3-CARBOXYLATE
- AKOS006310788
- 1,1-dioxo-1lambda*6*-isothiazolidine-3-carboxylic acid ethyl ester
- Ethyl isothiazolidine-3-carboxylate 1,1-dioxide
- DTXSID601194517
- 1,1-dioxo-1lambda6-isothiazolidine-3-carboxylic acid ethyl ester
- 3-Isothiazolidinecarboxylic acid, ethyl ester, 1,1-dioxide
- CS-0172343
- ethyl 1,1-dioxo-1,2-thiazolidine-3-carboxylate
- MDL： MFCD09878821
- Inchi： 1S/C6H11NO4S/c1-2-11-6(8)5-3-4-12(9,10)7-5/h5,7H,2-4H2,1H3
- InChI Key： DOQNCFXSMXIUGB-UHFFFAOYSA-N
- SMILES： S1(CCC(C(=O)OCC)N1)(=O)=O

Computed Properties

Exact Mass: 193.04087901Da
Monoisotopic Mass: 193.04087901Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 80.9Å²

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.3±0.1 g/cm3
Melting Point: NA
Boiling Point: 300.4±52.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.6 mmHg at 25°C

ETHYL 1,1-DIOXO-ISOTHIAZOLIDINE-3-CARBOXYLATE Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H320;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Room temperature

ETHYL 1,1-DIOXO-ISOTHIAZOLIDINE-3-CARBOXYLATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	60898-0.25/G	ETHYL 1,1-DIOXO-ISOTHIAZOLIDINE-3-CARBOXYLATE	1253789-57-9	97%	0.25g	$349	2023-09-16
AstaTech	60898-1/G	ETHYL 1,1-DIOXO-ISOTHIAZOLIDINE-3-CARBOXYLATE	1253789-57-9	97%	1g	$899	2023-09-16
AstaTech	60898-5/G	ETHYL 1,1-DIOXO-ISOTHIAZOLIDINE-3-CARBOXYLATE	1253789-57-9	97%	5/G	$1517	2022-06-01
TRC	E938903-10mg	Ethyl 1,1-Dioxo-isothiazolidine-3-carboxylate	1253789-57-9		10mg	$ 50.00	2022-06-05
TRC	E938903-50mg	Ethyl 1,1-Dioxo-isothiazolidine-3-carboxylate	1253789-57-9		50mg	$ 160.00	2022-06-05
TRC	E938903-100mg	Ethyl 1,1-Dioxo-isothiazolidine-3-carboxylate	1253789-57-9		100mg	$ 230.00	2022-06-05
Chemenu	CM490775-1g	Ethyl isothiazolidine-3-carboxylate 1,1-dioxide	1253789-57-9	97%	1g	$578	2023-03-07
abcr	AB284602-250 mg	Ethyl 1,1-dioxo-isothiazolidine-3-carboxylate	1253789-57-9		250MG	€320.10	2022-06-11
abcr	AB284602-1 g	Ethyl 1,1-dioxo-isothiazolidine-3-carboxylate	1253789-57-9		1g	€733.50	2022-06-11
Alichem	A059005450-1g	Ethyl isothiazolidine-3-carboxylate 1,1-dioxide	1253789-57-9	95%	1g	$454.50	2023-09-03